![molecular formula C16H21NO3 B3866533 N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide](/img/structure/B3866533.png)
N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide
Overview
Description
“N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide” is a compound with the molecular formula C18H25NO3 . It is a derivative of norbornane, also known as bicyclo[2.2.1]heptane , which is a saturated hydrocarbon and a bridged bicyclic compound .
Molecular Structure Analysis
The molecular structure of “N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide” is derived from the structure of norbornane, which is a bicyclic compound with a methylene bridge in the 1,4-position . The compound has an average mass of 303.396 Da and a monoisotopic mass of 303.183441 Da .Scientific Research Applications
- Research : Computational studies have investigated derivatives of bicyclo[2.2.1]heptane with an aza nitrogen atom and nitro substituents. These studies estimate properties like density, heat of sublimation, and impact sensitivity. The number of aza nitrogen atoms and NO₂ groups significantly influences heat of formation (HOF), density, and detonation properties. Some promising compounds include A7, A8, B8, C8, D7, E7, F7, and G6 .
- Application : Researchers can access thermophysical data for bicyclo[2.2.1]heptane, aiding in material design and safety assessments .
High-Energy Density Compounds (HEDCs)
Thermophysical Properties
Chemical Structure and Properties
Organocatalysis
Mechanism of Action
Target of Action
The primary targets of N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide are currently unknown. The compound belongs to the class of 7-oxanorbornanes (7-oxabicyclo[2.2.1]heptanes), many of which have interesting biological activity . .
Mode of Action
The mode of action of N-(3,4-dimethoxyphenyl)bicyclo[22It is known that 7-oxanorbornanes can be prepared enantiomerically enriched and are extremely useful chirons for the total asymmetric synthesis of all kinds of natural products and bioactive compounds .
Biochemical Pathways
The biochemical pathways affected by N-(3,4-dimethoxyphenyl)bicyclo[227-oxanorbornanes are known to generate a wide chemodiversity in a highly stereoselective manner .
Result of Action
The molecular and cellular effects of N-(3,4-dimethoxyphenyl)bicyclo[22It is known that 7-oxanorbornanes and their derivatives have interesting biological activities .
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-19-14-6-5-12(9-15(14)20-2)17-16(18)13-8-10-3-4-11(13)7-10/h5-6,9-11,13H,3-4,7-8H2,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBQMBENTGRAYFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CC3CCC2C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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